Cas no 300689-29-6 (4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol)

• Product Name: 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol
• CAS No: 300689-29-6
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 3077883
• PubChem ID: 699045
• Update Time: 2025-08-04

4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol
• Oprea1_417257
• AKOS000596217
• SR-01000523395
• CS-0318177
• 4-(3-amino-7-methylimidazo[1,2-{a}]pyridin-2-yl)-2-methoxyphenol
• NSC-768588
• STK759757
• LIFGUWSXDSOBHC-UHFFFAOYSA-N
• AG-205/37224029
• NSC768588
• 300689-29-6
• Phenol, 4-(3-amino-7-methylimidazo[1,2-a]pyridin-2-yl)-2-methoxy-
• SR-01000523395-1
• 4-(3-amino-7-methylimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol

• Inchi： 1S/C15H15N3O2/c1-9-5-6-18-13(7-9)17-14(15(18)16)10-3-4-11(19)12(8-10)20-2/h3-8,19H,16H2,1-2H3
• InChI Key： LIFGUWSXDSOBHC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=C(N)N2C=CC(C)=CC2=N1)O

Computed Properties

• Exact Mass: 269.116426730Da
• Monoisotopic Mass: 269.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol

Comprehensive Overview of 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol (CAS No. 300689-29-6)

4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol, with the CAS number 300689-29-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and methoxy functional groups in its structure enhances its potential for interactions with biological targets, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine derivatives due to their applications in treating various diseases. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of these compounds to optimize their efficacy. The CAS 300689-29-6 compound, with its unique substitution pattern, offers a valuable model for studying how modifications to the imidazo[1,2-a]pyridine core can influence pharmacological properties. This aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are crucial.

The synthesis of 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol involves multi-step organic reactions, often starting from commercially available 2-amino-5-methylpyridine. Key steps include cyclization to form the imidazo[1,2-a]pyridine scaffold, followed by selective functionalization to introduce the phenol and methoxy groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity, ensuring it meets the stringent standards required for research applications.

One of the most frequently searched questions about this compound revolves around its potential biological activities. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyridine exhibit anti-inflammatory, antimicrobial, and anticancer properties. While specific data on CAS 300689-29-6 may be limited, its structural analogs have demonstrated inhibitory effects on enzymes like kinases and phosphodiesterases, which are critical targets in modern drug discovery. This has led to increased demand for high-purity samples of this compound for in vitro and in vivo studies.

From an industrial perspective, the scalability of synthesizing 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol is a topic of interest. Companies specializing in custom synthesis and contract research often seek efficient routes to produce this compound in bulk while maintaining cost-effectiveness. Innovations in green chemistry, such as catalytic methods and solvent-free reactions, are being explored to address these challenges, reflecting the broader shift toward sustainable chemical manufacturing.

In summary, 4-(3-Amino-7-methyl-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol (CAS 300689-29-6) represents a fascinating area of study within medicinal chemistry. Its unique structure and potential therapeutic applications make it a valuable tool for researchers investigating heterocyclic compounds and their role in drug development. As the field continues to evolve, this compound is likely to remain a focal point for both academic and industrial research, driving advancements in pharmaceutical sciences and biotechnology.